![molecular formula C16H22Cl2N2O B6277579 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride CAS No. 2763780-93-2](/img/new.no-structure.jpg)
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride
Overview
Description
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride is a complex organic compound with potential applications in various scientific fields. Its intricate structure and unique properties make it a subject of interest for researchers and industry professionals alike.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride typically involves multiple steps, starting with the formation of the spirocyclic core. This can be achieved through a series of reactions including cyclization, alkylation, and chlorination. The reaction conditions often require the use of strong bases or acids, and the presence of a catalyst may be necessary to drive the reactions to completion.
Industrial Production Methods: On an industrial scale, the production of this compound involves optimizing the synthetic routes to achieve high yields and purity. This may include the use of continuous flow reactors, large-scale distillation techniques, and advanced purification methods to ensure the final product meets the required standards.
Chemical Reactions Analysis
Types of Reactions: 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of functional groups within the compound and the specific reagents used.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often employed.
Substitution: Nucleophilic substitution reactions can be facilitated by using strong nucleophiles like sodium cyanide (NaCN) or potassium iodide (KI).
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound. These products can exhibit different physical and chemical properties, making them suitable for various applications.
Scientific Research Applications
1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride has several scientific research applications, including:
Chemistry: It can be used as a building block for the synthesis of more complex molecules, serving as an intermediate in organic synthesis.
Biology: The compound may have potential biological activity, making it a candidate for drug discovery and development.
Medicine: Its unique structure could be explored for therapeutic applications, such as in the treatment of diseases or as a component of pharmaceutical formulations.
Industry: The compound's properties may be useful in various industrial processes, including material science and chemical manufacturing.
Mechanism of Action
When compared to similar compounds, 1-{5-benzyl-5,8-diazaspiro[3.5]nonan-8-yl}-2-chloroethan-1-one hydrochloride stands out due to its unique structural features and potential applications. Similar compounds may include other spirocyclic compounds or chloroethanone derivatives, but the presence of the benzyl group and the specific spirocyclic framework make this compound distinct.
Comparison with Similar Compounds
tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate hydrochloride
5-benzyl-2-oxa-5,8-diazaspiro[3.5]nonane
Dispiro[2.1.2.2]nonan-8-one
Properties
CAS No. |
2763780-93-2 |
|---|---|
Molecular Formula |
C16H22Cl2N2O |
Molecular Weight |
329.3 |
Purity |
93 |
Origin of Product |
United States |
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